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Compound of Interest

Compound Name: Demeton-S-methyl sulfone

Cat. No.: B133068 Get Quote

For researchers, scientists, and professionals in drug development requiring high-purity

certified reference materials (CRMs) of Demeton-S-methyl sulfone, selecting the right

supplier is crucial for ensuring the accuracy and reliability of analytical data. This guide

provides a comparative overview of leading suppliers, their quality certifications, and relevant

experimental protocols for the analysis of this organophosphate pesticide metabolite.

Comparison of Certified Reference Material
Suppliers
Several reputable suppliers offer Demeton-S-methyl sulfone CRMs. The primary

distinguishing factors among them are their accreditation status and the specific details

provided on their certificates of analysis (CoA). While individual CoA's are typically available

upon purchase, the information below summarizes the key quality indicators for prominent

vendors.
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Supplier Brand
Key Quality
Indicators &
Accreditations

Anticipated
Certificate of
Analysis Details

Sigma-Aldrich TraceCERT®
ISO 17034, ISO/IEC

17025[1][2]

Certified purity (often

by qNMR), uncertainty

value, traceability to a

national metrology

institute (NMI), expiry

date, storage

conditions, and safety

information.[3]

LGC Standards Dr. Ehrenstorfer
ISO 17034, ISO/IEC

17025[4][5][6]

Certified purity,

expanded uncertainty,

method of

characterization,

homogeneity and

stability data, and

traceability

information.[7][8]

HPC Standards -
ISO 17034, ISO

9001[9][10][11]

High-purity reference

materials with detailed

CoA, including purity

assessment and

characterization data.

[12][13]

Experimental Protocols for Demeton-S-methyl
sulfone Analysis
Accurate quantification of Demeton-S-methyl sulfone in various matrices is commonly

achieved using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The

following is a representative experimental protocol based on established methods.

Sample Preparation: QuEChERS Extraction
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The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

adopted sample preparation technique for pesticide residue analysis in food and agricultural

matrices.

1. Sample Homogenization:

Homogenize a representative sample of the matrix (e.g., fruit, vegetable, or soil).

2. Extraction:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Fortify with an appropriate internal standard.

Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g

disodium citrate sesquihydrate).

Vortex vigorously for 1 minute to ensure thorough mixing.

Centrifuge at ≥ 3000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take an aliquot of the supernatant (acetonitrile layer).

Transfer it to a d-SPE tube containing a sorbent mixture (e.g., primary secondary amine

(PSA) to remove organic acids and sugars, and MgSO₄ to remove excess water).

Vortex for 30 seconds.

Centrifuge at a high speed (e.g., 10,000 rpm) for 2 minutes.

4. Final Extract:

The resulting supernatant is the final extract for LC-MS/MS analysis.
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LC-MS/MS Analysis
Liquid Chromatography (LC) Parameters:

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient of water with a small percentage of formic acid or ammonium

formate and acetonitrile or methanol.

Flow Rate: 0.2 - 0.5 mL/min.

Injection Volume: 5 - 20 µL.

Tandem Mass Spectrometry (MS/MS) Parameters:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Scan Type: Multiple Reaction Monitoring (MRM).

Precursor and Product Ions: Specific precursor-to-product ion transitions for Demeton-S-
methyl sulfone must be determined and optimized for the specific instrument.

Logical Workflow for CRM Selection
The selection of a suitable CRM is a critical step in the analytical workflow. The following

diagram illustrates a logical process for choosing the most appropriate reference material for

your research needs.
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Define Analytical Requirement
(e.g., Analyte, Matrix, Required Uncertainty)

Identify Potential CRM Suppliers
(e.g., Sigma-Aldrich, LGC, HPC)

Verify Supplier Accreditation
(ISO 17034 is critical)

Request and Review
Certificate of Analysis (CoA)

Accredited

Supplier Not Suitably Accredited

Not Accredited

Compare CRM Specifications:
- Purity

- Certified Value
- Uncertainty
- Traceability

Evaluate Suitability for Intended Use

Purchase Selected CRM

Suitable

CRM Does Not Meet Requirements

Unsuitable

Click to download full resolution via product page

Caption: Workflow for selecting a certified reference material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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